2-chloro-4-nitrobenzyl isonicotinate

• IUPAC Name: (2-chloro-4-nitrophenyl)methyl pyridine-4-carboxylate
• InChI: InChI=1S/C13H9ClN2O4/c14-12-7-11(16(18)19)2-1-10(12)8-20-13(17)9-3-5-15-6-4-9/h1-7H,8H2
• InChI Key: YFFQFKZVKITUMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)COC(=O)C2=CC=NC=C2
• Molecular Formula: C13H9ClN2O4
• Molecular Weight: 292.67 g/mol

Description

2-Chloro-4-nitrobenzyl isonicotinate is a synthetic organic compound featuring a benzyl group substituted with chlorine (Cl) at position 2 and a nitro (NO₂) group at position 4, esterified with isonicotinic acid. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

The synthesis of 2-chloro-4-nitrobenzyl isonicotinate typically involves the nitration of chlorobenzene followed by esterification with isonicotinic acid. The nitration process introduces a nitro group to the benzene ring, while the esterification process attaches the isonicotinate moiety. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

2-Chloro-4-nitrobenzyl isonicotinate undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The chlorine atom can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include reducing agents like hydrogen gas and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-Chloro-4-nitrobenzyl isonicotinate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of dyes, pesticides, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-chloro-4-nitrobenzyl isonicotinate involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The molecular pathways involved may include oxidative stress, enzyme inhibition, and disruption of cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Reactivity

The positions of chloro and nitro groups on aromatic rings significantly influence chemical reactivity. For example:

• Methyl 2-chloro-3-methoxyisonicotinate (): The methoxy group at position 3 enhances solubility but reduces electrophilicity compared to nitro-substituted analogs .

Table 1: Substituent Effects on Reactivity

Compound Name	Key Substituents	Reactivity Profile
2-Chloro-4-nitrobenzyl isonicotinate	Cl (C2), NO₂ (C4), isonicotinate	High electrophilicity, moderate steric hindrance
Ethyl 4-chloro-2-nitrobenzoate	Cl (C4), NO₂ (C2)	Lower steric hindrance, faster hydrolysis
Methyl 4-chloro-2-methoxynicotinate	Cl (C4), OCH₃ (C2)	Enhanced solubility, reduced reactivity